N-(2-ethylphenyl)-2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C27H25N3O4/c1-4-18-8-5-6-11-23(18)29-24(31)16-30-15-22(25(32)19-9-7-10-20(14-19)34-3)26(33)21-13-12-17(2)28-27(21)30/h5-15H,4,16H2,1-3H3,(H,29,31)
• InChI Key: HZQVIPBWUDEZBC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C=C(C(=O)C3=C2N=C(C=C3)C)C(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C27H25N3O4
• Molecular Weight: 455.5 g/mol

Description

N-(2-ethylphenyl)-2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H25N3O4 and its molecular weight is 455.514. The purity is usually 95%.
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Scientific Research Applications

Structural and Synthetic Studies

Research on compounds with similar structures, such as quinoline derivatives and acetamide compounds, focuses on their synthesis, structural characterization, and potential applications in various fields, including pharmacology and material science. For example, studies on the structural characterization of co-crystals involving quinoline derivatives highlight the importance of these compounds in understanding molecular interactions and designing materials with desired properties (A. Karmakar et al., 2009).

Antioxidant and Biological Activities

Research into pyrazole-acetamide derivatives emphasizes their synthesis and characterization, with investigations into their biological activities, including antioxidant properties. These studies are crucial for developing new drugs and understanding the molecular basis of their activities (K. Chkirate et al., 2019).

Chemoselective Synthesis

Studies on chemoselective synthesis, like the acetylation of 2-aminophenol to produce specific intermediates for drug synthesis, demonstrate the chemical versatility and application of similar compounds in synthesizing pharmacologically relevant materials (Deepali B Magadum & G. Yadav, 2018).

Methodological Advances

Methodologies for synthesizing and characterizing compounds with complex structures are continuously evolving, contributing to advancements in drug discovery, material science, and chemical engineering. For instance, innovative synthetic routes for creating naphthyridine derivatives provide insights into developing new chemical entities with potential applications in various scientific and industrial fields (K. Ramalingam et al., 2019).